5-(Morpholine-4-sulfonyl)-2-piperidin-1-yl-phenylamine

• IUPAC Name: 5-morpholin-4-ylsulfonyl-2-piperidin-1-ylaniline
• InChI: InChI=1S/C15H23N3O3S/c16-14-12-13(22(19,20)18-8-10-21-11-9-18)4-5-15(14)17-6-2-1-3-7-17/h4-5,12H,1-3,6-11,16H2
• InChI Key: HLHUIDAFOLDZDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)N
• Molecular Formula: C15H23N3O3S
• DSSTOX Substance ID: DTXSID401332743
• Molecular Weight: 325.4 g/mol
• Solubility: 42.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 351193-92-5

Description

The compound “5-(Morpholine-4-sulfonyl)-2-piperidin-1-yl-phenylamine” is likely to be a complex organic molecule. It contains a phenylamine group, which is an aromatic ring with an attached amine group. It also contains a morpholine group, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The morpholine group is attached to a sulfonyl group, which is a sulfur atom double-bonded to two oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The morpholine and piperidinyl rings would likely contribute to the three-dimensionality of the molecule, while the sulfonyl group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amine group could potentially participate in acid-base reactions, while the sulfonyl group could be involved in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl and amine groups could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.